Cas no 1211303-08-0 (2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1211303-08-0
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 5735043
• PubChem ID: 45766791
• Update Time: 2025-05-20

2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS008947145
• F1908-2217
• 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 1211303-08-0

• Inchi： 1S/C11H17N3O3/c1-8-5-10(13-17-8)12-11(16)7-14-4-2-3-9(15)6-14/h5,9,15H,2-4,6-7H2,1H3,(H,12,13,16)
• InChI Key： GAEIAUHCPGHSMD-UHFFFAOYSA-N
• SMILES： OC1CN(CC(NC2C=C(C)ON=2)=O)CCC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.6Ų

Additional information on 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Professional Introduction to Compound with CAS No 1211303-08-0 and Product Name: 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Compound with the CAS number 1211303-08-0 and the product name 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both hydroxypiperidine and methyl-substituted oxazole moieties in its framework suggests a unique set of pharmacological properties that make it a promising candidate for further investigation.

The molecular architecture of 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide is meticulously designed to interact with biological targets in a highly specific manner. The hydroxypiperidine moiety is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the development of therapeutic agents. On the other hand, the methyl-substituted oxazole group contributes to the compound's stability and bioavailability, enhancing its suitability for clinical applications. This combination of structural features positions the compound as a versatile tool for researchers exploring novel pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled scientists to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have indicated that 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide exhibits strong binding interactions with several key biological targets, including enzymes and receptors involved in inflammatory responses and cellular signaling. These interactions are critical for understanding the compound's potential therapeutic effects and for designing more effective derivatives.

In the realm of drug discovery, the development of novel scaffolds that can modulate biological pathways is of paramount importance. The structural features of 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide make it an attractive candidate for further exploration in this context. Researchers have been particularly interested in its potential role in treating conditions associated with abnormal inflammatory responses, such as autoimmune diseases and chronic inflammatory disorders. Preliminary studies suggest that this compound may interfere with key signaling pathways by inhibiting the activity of specific enzymes and receptors.

The synthesis of 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound, ensuring that it meets the stringent standards required for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. By leveraging structure-based drug design principles, chemists can modify specific regions of the molecule to enhance its pharmacological properties. For instance, substituting different functional groups at the hydroxypiperidine or methyl-substituted oxazole moieties could alter binding affinities or metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use.

The growing interest in 2-(3-hydroxypiperidin-1-yl)-N-(5-methyl-1,2-oxazol-3-y l)acetamide is also driven by its potential in combination therapy regimens. Studies have shown that combining multiple drugs can often lead to synergistic effects, improving treatment outcomes while minimizing side effects. This compound's ability to interact with multiple targets makes it a promising candidate for such combination strategies. Researchers are exploring its potential use alongside existing therapies for conditions like cancer and neurodegenerative diseases.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial for compounds intended for therapeutic use. The synthesis and purification processes for 2-(3-hydroxypiperidin -1 -yl)-N-(5-methyl -1 , 2 -oxazol -3 -y l)acetamide must be meticulously documented to meet regulatory requirements. This includes detailed records of raw material sourcing, reaction conditions, analytical testing, and quality control measures.

The future prospects of this compound are further enhanced by ongoing research into its mechanism of action and potential therapeutic applications. As our understanding of biological pathways continues to evolve, new opportunities may arise for utilizing 2-(3-hydroxypiperidin -1 -yl)-N -(5-methyl -1 , 2 -oxazol -3 -y l)acetamide in innovative ways. Collaborative efforts between academia and industry are essential for translating these findings into tangible benefits for patients worldwide.